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Compound of Interest

Compound Name: Carboxy-PTIO potassium

Cat. No.: B11929683 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of Carboxy-PTIO
potassium solutions.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid Carboxy-PTIO potassium salt?

A: The solid, crystalline form of Carboxy-PTIO potassium salt is stable for at least two to four

years when stored at -20°C.[1][2][3] To ensure maximum stability, it is recommended to keep it

desiccated.

Q2: How should I prepare a stock solution of Carboxy-PTIO?

A: Carboxy-PTIO potassium salt can be dissolved in either aqueous buffers or organic

solvents.

Aqueous Solutions: You can dissolve the crystalline solid directly in aqueous buffers like PBS

(pH 7.2), where its solubility is approximately 35 mg/mL.[1][2]

Organic Stock Solutions: For organic stock solutions, solvents such as DMSO, ethanol, and

dimethylformamide (DMF) can be used.[1][2] It is good practice to purge the solvent with an

inert gas before dissolving the compound.[1][2]

Q3: What is the recommended storage condition for Carboxy-PTIO solutions?
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A: The storage recommendations for Carboxy-PTIO solutions depend on the solvent:

Aqueous Solutions: It is highly recommended to prepare aqueous solutions fresh for

immediate use.[4] Most suppliers advise against storing aqueous solutions for more than one

day.[1][2] If short-term storage is necessary, some sources suggest it can be stored at -20°C

for up to one month.[4]

Organic Stock Solutions: Stock solutions made with organic solvents are more stable. They

can be stored at -20°C for up to one month or at -80°C for up to six months.[5] To prevent

degradation from repeated freeze-thaw cycles, it is best to aliquot the stock solution into

smaller volumes.[5]

Q4: My Carboxy-PTIO solution has changed color. Is it still usable?

A: Carboxy-PTIO is supplied as a blue crystalline solid.[1] A significant color change in the

solution may indicate degradation or contamination. It is recommended to prepare a fresh

solution if you observe any unexpected color changes.

Q5: I see precipitates in my thawed Carboxy-PTIO solution. What should I do?

A: If you observe precipitates in a previously frozen solution, allow it to equilibrate to room

temperature and ensure that the precipitate is fully redissolved before use.[4] Gentle warming

and vortexing can aid in redissolving the compound. If the precipitate does not dissolve, it may

indicate that the compound has degraded, and a fresh solution should be prepared.

Data Summary Tables
Table 1: Storage and Stability of Carboxy-PTIO Potassium Salt

Form
Storage
Temperature

Shelf Life Additional Notes

Crystalline Solid -20°C ≥ 2-4 years
Store in a desiccated

environment.[1][2][3]

Table 2: Storage and Stability of Carboxy-PTIO Potassium Solutions
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Solvent
Storage
Temperature

Recommended
Storage Duration

Preparation Notes

Aqueous Buffer (e.g.,

PBS)
N/A

Use on the same day.

[1][2][4]

Prepare fresh before

each experiment.

Some sources

suggest storage at

-20°C for up to one

month is possible.[4]

Organic Solvents

(DMSO, Ethanol,

DMF)

-20°C Up to 1 month[5]

Purge solvent with an

inert gas before

preparation.[1][2]

Aliquot to avoid

repeated freeze-thaw

cycles.[5]

-80°C Up to 6 months[5]

Table 3: Solubility of Carboxy-PTIO Potassium Salt

Solvent Approximate Solubility

PBS (pH 7.2) ~35 mg/mL[1][2][3]

Water 100 mg/mL[4]

DMSO ~1.4 mg/mL[1][2][3]

Ethanol ~1.6 mg/mL[2][3]

Dimethylformamide (DMF) ~3.3 mg/mL[2][3]

Experimental Protocols
Protocol 1: Preparation of Aqueous Carboxy-PTIO Solution

Weigh the desired amount of Carboxy-PTIO potassium salt crystalline solid.
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Add the appropriate volume of aqueous buffer (e.g., PBS, pH 7.2) to achieve the target

concentration.

Vortex or sonicate briefly until the solid is completely dissolved.

Use the solution immediately for your experiment.

Protocol 2: Preparation and Storage of Organic Carboxy-PTIO Stock Solution

Select an appropriate organic solvent (e.g., DMSO).

Purge the solvent with an inert gas (e.g., nitrogen or argon) for several minutes to remove

dissolved oxygen.

Weigh the desired amount of Carboxy-PTIO potassium salt and dissolve it in the purged

solvent.

Once fully dissolved, aliquot the stock solution into single-use volumes in appropriate

storage vials.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[5]
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Figure 1. Workflow for the preparation and storage of Carboxy-PTIO potassium solutions.
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Figure 2. Troubleshooting guide for precipitate in thawed Carboxy-PTIO solutions.
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Figure 3. Reaction of Carboxy-PTIO with nitric oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11929683#carboxy-ptio-potassium-solution-stability-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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